Cas no 1062614-42-9 (4-bromo-2-chloro-1-(difluoromethoxy)benzene)

4-bromo-2-chloro-1-(difluoromethoxy)benzene structure
1062614-42-9 structure
Product Name:4-bromo-2-chloro-1-(difluoromethoxy)benzene
CAS No:1062614-42-9
MF:C7H4BrClF2O
MW:257.459867477417
MDL:MFCD14698392
CID:860065
PubChem ID:46311538
Update Time:2025-04-19

4-bromo-2-chloro-1-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-chloro-1-(difluoromethoxy)benzene
    • 4-bromo-2-carboxypyrrole
    • 4-bromo-2-chloro-(difluoromethoxy)benzene
    • 4-bromo-pyrrole-2-carboxylic acid
    • 4-Bromopyrrole-2-carboxylic acid
    • 4-Brom-pyrrol-2-carbonsaeure
    • 4-Brom-pyrrolcarbonsaeure-2
    • AC1MCDGF
    • AC1Q72YV
    • ACMC-1CEJU
    • AG-E-88594
    • CTK1A7083
    • KSC207A8H
    • SureCN1928760
    • 4-Bromo-2-chloro-1-(difluoromethoxy)benzene, 95%
    • 4-bromo-2-chloro-1-(difluoromethoxy)benzene
    • MDL: MFCD14698392
    • Inchi: 1S/C7H4BrClF2O/c8-4-1-2-6(5(9)3-4)12-7(10)11/h1-3,7H
    • InChI Key: DWKPACZUZNQYSQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OC(F)F

Computed Properties

  • Exact Mass: 255.91021g/mol
  • Monoisotopic Mass: 255.91021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

4-bromo-2-chloro-1-(difluoromethoxy)benzene Pricemore >>

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